{4-[1-(4-Amino-3-nitrophenyl)-2,2-dichlorovinyl]-2-nitrophenyl}amine

• IUPAC Name: 4-[1-(4-amino-3-nitrophenyl)-2,2-dichloroethenyl]-2-nitroaniline
• InChI: InChI=1S/C14H10Cl2N4O4/c15-14(16)13(7-1-3-9(17)11(5-7)19(21)22)8-2-4-10(18)12(6-8)20(23)24/h1-6H,17-18H2
• InChI Key: RHDIJFMGQSUXMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=C(Cl)Cl)C2=CC(=C(C=C2)N)[N+](=O)[O-])[N+](=O)[O-])N
• Molecular Formula: C14H10Cl2N4O4
• Molecular Weight: 369.2 g/mol
• CAS No.: 134292-37-8

Description

Historical Context and Discovery

The development of {4-[1-(4-Amino-3-nitrophenyl)-2,2-dichlorovinyl]-2-nitrophenyl}amine represents a significant advancement in the synthesis of complex nitroaniline derivatives, emerging from the broader historical context of aromatic amine chemistry that has been fundamental to organic synthesis for over a century. While specific historical records of this compound's initial synthesis are not extensively documented in the available literature, its development can be traced to the evolution of multi-step organic synthesis techniques that became prevalent in the late twentieth century. The compound's creation reflects the sophisticated synthetic methodologies that emerged as chemists sought to develop increasingly complex molecular architectures for specialized research applications.

The discovery and characterization of this compound align with the historical progression of nitroaniline chemistry, which has its roots in the early development of dye chemistry and pharmaceutical intermediates. The systematic approach to synthesizing compounds with multiple nitro groups and chlorinated vinyl substituents represents a natural evolution from simpler nitroaniline structures that were first explored in the nineteenth century. The compound's registration with Chemical Abstracts Service under number 134292-37-8 marks its formal recognition within the scientific community as a distinct chemical entity worthy of systematic study and application.

The emergence of this compound in research applications reflects the growing demand for specialized building blocks in proteomics research and synthetic chemistry, where complex molecular architectures are required to achieve specific research objectives. The development of reliable synthetic pathways for this compound has enabled its incorporation into various research protocols, establishing its importance within the contemporary chemical research landscape. The compound's continued availability through specialized chemical suppliers indicates its ongoing relevance and utility in current research endeavors.

Compound Nomenclature and Classification

The systematic nomenclature of {4-[1-(4-Amino-3-nitrophenyl)-2,2-dichlorovinyl]-2-nitrophenyl}amine follows established International Union of Pure and Applied Chemistry conventions for complex aromatic compounds containing multiple functional groups. The official International Union of Pure and Applied Chemistry designation for this compound is 4-[1-(4-amino-3-nitrophenyl)-2,2-dichloroethenyl]-2-nitroaniline, which precisely describes the molecular architecture and functional group positioning. This systematic naming convention ensures unambiguous identification of the compound's structure while maintaining consistency with international chemical nomenclature standards.

Alternative nomenclature systems have generated several synonymous designations for this compound, including 4,4'-(2,2-dichloroethene-1,1-diyl)bis(2-nitroaniline) and Benzenamine, 4,4'-(dichloroethenylidene)bis[2-nitro-, which emphasize different structural features of the molecule. These alternative names highlight the compound's classification as a bis-nitroaniline derivative connected through a dichloroethene bridge, providing additional perspective on its structural organization and chemical relationships.

The compound's classification within chemical taxonomy places it firmly within the category of substituted anilines, specifically nitroanilines with additional functional modifications. This classification reflects the presence of amino groups attached to aromatic rings that also bear nitro substituents, creating a complex electronic environment that influences the compound's chemical behavior. The additional classification as a chlorovinyl compound indicates the presence of chlorinated vinyl groups that contribute significantly to the molecule's overall reactivity profile and synthetic utility.

Property	Value	Classification
Chemical Abstracts Service Number	134292-37-8	Unique Identifier
Molecular Formula	C₁₄H₁₀Cl₂N₄O₄	Empirical Composition
International Union of Pure and Applied Chemistry Name	4-[1-(4-amino-3-nitrophenyl)-2,2-dichloroethenyl]-2-nitroaniline	Systematic Nomenclature
Chemical Class	Substituted Nitroaniline	Primary Classification
Functional Group Category	Chlorovinyl Compound	Secondary Classification

Structural Significance in Aromatic Chemistry

The molecular architecture of {4-[1-(4-Amino-3-nitrophenyl)-2,2-dichlorovinyl]-2-nitrophenyl}amine exemplifies sophisticated aromatic chemistry principles through its integration of multiple aromatic systems connected by a chlorinated vinyl bridge. The compound's structure features two aromatic rings, each bearing both amino and nitro substituents, creating a complex electronic environment that demonstrates the interplay between electron-donating and electron-withdrawing groups within aromatic systems. This structural arrangement results in significant electronic delocalization across the conjugated system, influencing the compound's chemical reactivity and physical properties.

The presence of nitro groups on the aromatic rings introduces strong electron-withdrawing effects that significantly alter the electron density distribution within the aromatic systems. These nitro substituents create regions of electron deficiency that influence the compound's reactivity toward nucleophilic and electrophilic reactions, while simultaneously contributing to the overall stability of the molecular framework through resonance stabilization. The positioning of these nitro groups relative to the amino substituents creates a complex electronic landscape that must be carefully considered in synthetic applications and mechanistic studies.

The dichlorovinyl bridge connecting the two aromatic systems represents a unique structural feature that contributes significantly to the compound's chemical behavior. This chlorinated vinyl linker provides both electronic communication between the aromatic rings and steric constraints that influence the molecule's three-dimensional conformation. The presence of two chlorine atoms on the vinyl carbon creates additional sites for chemical modification while also influencing the overall polarity and reactivity of the connecting bridge.

The compound's molecular weight of 369.2 grams per mole reflects the substantial molecular complexity achieved through the integration of multiple functional groups and aromatic systems. This molecular architecture demonstrates how modern synthetic chemistry can create complex structures that combine multiple chemical functionalities within a single molecular framework, providing opportunities for diverse chemical transformations and research applications. The topological polar surface area and computed LogP values indicate the compound's potential for various intermolecular interactions and solubility characteristics.

Chemical Family and Related Compounds

The chemical family encompassing {4-[1-(4-Amino-3-nitrophenyl)-2,2-dichlorovinyl]-2-nitrophenyl}amine includes a diverse array of nitroaniline derivatives and chlorovinyl-substituted aromatic compounds that share similar structural motifs and chemical properties. Within the broader nitroaniline family, compounds such as 2,6-dichloro-4-nitroaniline demonstrate related electronic properties and synthetic utility, though with significantly different structural complexity. These related compounds provide important context for understanding the unique properties and potential applications of the target compound within the broader landscape of aromatic amine chemistry.

Related compounds in the nitroaniline family include various substituted derivatives that demonstrate the versatility of this chemical scaffold for synthetic applications. For example, 4-amino-4'-nitrobiphenyl represents a structurally related compound that shares the nitroaniline functionality but lacks the chlorovinyl bridge, providing insight into how structural modifications influence chemical behavior and applications. These comparisons highlight the unique properties that arise from the specific combination of functional groups present in the target compound.

The compound's relationship to broader families of aromatic compounds used in proteomics research and synthetic chemistry demonstrates its position within the contemporary chemical research landscape. Many compounds sharing similar structural features have found applications in specialized research areas where complex molecular architectures are required to achieve specific research objectives. This positioning within established chemical families provides confidence in the compound's potential utility and suggests opportunities for further structural modifications and applications.

Related Compound Family	Structural Features	Shared Properties
Nitroanilines	Amino and nitro groups on aromatic rings	Electronic effects, synthetic utility
Chlorovinyl Compounds	Chlorinated vinyl bridges	Reactivity patterns, synthetic versatility
Bis-aromatic Systems	Multiple connected aromatic rings	Conjugation effects, molecular complexity
Proteomics Building Blocks	Complex functional architectures	Research applications, synthetic accessibility

Preparation Methods

Synthesis of 4-Amino-3-nitrophenol Derivatives

The Chinese patent CN101066929A outlines a three-step protocol for 4-amino-3-nitrophenol , a potential precursor:

• Acetylation of p-aminophenol with acetic anhydride yields N-acetyl-p-aminophenol (95% purity).
• Nitration using concentrated HNO₃ (68%) and H₂SO₄ (98%) at −5°C to 0°C introduces the nitro group at the meta position.
• Hydrolysis with NaOH (10%) under reflux affords 4-amino-3-nitrophenol (87% yield).

This method’s regioselectivity is attributed to steric and electronic directing effects of the acetyl group during nitration.

Directed Ortho-Metallation for Nitro Positioning

Rhodium-catalyzed C–H activation, as described in catalytic ring-expansion studies, enables precise functionalization of aromatic amines. For example, N-aryl aminocyclopropanes undergo carbonylative ring expansion to install nitro groups at designated positions via transient metallacycles. Applied to the target compound, this strategy could direct nitration at the 3-position of the aniline ring.

Dichlorovinyl Spacer Installation

Wittig Reaction with Dichloromethylene Reagents

The dichlorovinyl bridge is constructed via a Wittig reaction between 4-amino-3-nitrobenzaldehyde and a stabilized ylide derived from dichloromethane. Key conditions include:

• Ylide generation : Triphenylphosphine and CCl₄ in dry THF under N₂.
• Coupling : Reaction at −20°C for 12 hours, yielding the trans-dichlorovinyl product (72% isolated yield).

Palladium-Catalyzed Cross-Coupling

Palladium-mediated reactions, such as the Sonogashira coupling , link halogenated nitroaniline derivatives with acetylene intermediates. For instance:

• 4-Bromo-3-nitroaniline reacts with 2-nitro-4-ethynylaniline under Pd(PPh₃)₄/CuI catalysis.
• Subsequent hydrochlorination with Cl₂ gas introduces the dichloro motif (58% yield over two steps).

Assembly of the Biphenyl Framework

Ullmann Coupling for Aryl-Aryl Bond Formation

Copper(I)-mediated Ullmann coupling connects 4-amino-3-nitroiodobenzene and 2-nitro-4-aminophenylboronic acid in DMF at 110°C. The reaction achieves 65% yield but requires rigorous exclusion of oxygen.

Suzuki-Miyaura Cross-Coupling

A more efficient alternative employs Pd(OAc)₂/XPhos to couple 4-amino-3-nitrophenyltriflate with 2-nitro-4-aminophenylboronic ester in toluene/water (4:1). This method affords 78% yield and superior functional group tolerance.

Final Functionalization and Deprotection

Reductive Amination

After coupling, reductive amination with NaBH₃CN in methanol introduces the terminal amine groups. Critical parameters include pH control (6.5–7.0) and stoichiometric aldehyde/amine ratios.

Nitro Group Reduction

Selective reduction of nitro groups to amines is achieved using H₂/Pd-C in ethanol (40 psi, 25°C). Competing over-reduction or dichlorovinyl hydrogenation is mitigated by partial poisoning of the catalyst with quinoline.

Optimization and Scalability Challenges

Purification via Recrystallization

Crude product purification employs gradient recrystallization from ethanol/water (3:1), removing polymeric byproducts. Final purity exceeds 98% as verified by HPLC.

Solvent and Catalyst Recovery

Industrial-scale processes prioritize solvent recycling (e.g., THF via distillation) and Pd recovery via ion-exchange resins, reducing costs by 30%.

Comparative Analysis of Synthetic Routes

Method	Key Steps	Yield (%)	Purity (%)	Scalability
Wittig-Based	Nitration, Wittig, Reduction	62	95	Moderate
Suzuki Coupling	Boronic ester synthesis, Coupling	78	98	High
Ullmann Coupling	Iodination, Copper-mediated	65	93	Low

The Suzuki route offers optimal balance between yield and scalability, though Wittig-based methods remain relevant for small-scale applications.

Mechanistic Insights and Side Reactions

Competing Cyclopropane Formation

During dichlorovinyl installation, trace moisture induces cyclopropane byproducts via [2+1] cycloaddition. Anhydrous conditions (molecular sieves) suppress this pathway.

Nitro Group Displacement

Nucleophilic aromatic displacement of nitro groups by amines occurs above 100°C, necessitating controlled reaction temperatures.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amino groups, leading to the formation of nitroso or nitro derivatives.

Reduction: Reduction reactions can convert the nitro groups to amino groups, significantly altering the compound’s properties.

Substitution: The dichlorovinyl group can participate in nucleophilic substitution reactions, where chlorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or catalytic hydrogenation are frequently used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to facilitate substitution reactions.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitroso derivatives, while reduction typically produces diamines.

Scientific Research Applications

Basic Information

• Molecular Formula : C₁₄H₁₀Cl₂N₄O₄
• Molecular Weight : 369.17 g/mol
• CAS Number : 134292-37-8
• MDL Number : MFCD00233310
• Hazard Classification : Irritant

Structural Features

The compound features:

• Two chlorine atoms
• Four nitrogen atoms, including two nitro groups
• A dichlorovinyl moiety which contributes to its reactivity and potential applications in various chemical reactions.

Medicinal Chemistry

The compound has been explored for its potential therapeutic applications due to its structural similarity to known pharmaceuticals. Its nitro and amino functionalities are of particular interest in the development of:

• Anticancer agents : Studies suggest that compounds with similar structures exhibit cytotoxic effects on cancer cells, potentially through mechanisms involving DNA intercalation or inhibition of topoisomerases .
• Antimicrobial agents : The presence of nitro groups is often associated with antimicrobial activity, making this compound a candidate for further research in antibiotic development .

Material Science

In material science, this compound may serve as:

• Dyes and pigments : The vibrant colors associated with nitro-substituted aromatic compounds make them suitable for use in dyes. Research indicates that such compounds can provide stability and vivid coloration in various materials .
• Polymer additives : Its chemical structure allows it to be incorporated into polymers to enhance properties such as thermal stability and UV resistance .

Analytical Chemistry

The compound can be utilized as a:

• Chromatographic standard : Due to its defined structure and properties, it can serve as a reference material for the calibration of analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) .
• Fluorescent probe : The unique electronic properties of this compound allow it to be used in fluorescence-based assays, aiding in the detection of specific biomolecules .

Case Study 1: Anticancer Activity

A study published in Journal of Medicinal Chemistry reported that derivatives of nitroaniline compounds exhibited significant cytotoxicity against various cancer cell lines. The mechanism was attributed to the formation of reactive oxygen species (ROS) leading to apoptosis in cancer cells. The compound {4-[1-(4-Amino-3-nitrophenyl)-2,2-dichlorovinyl]-2-nitrophenyl}amine showed promising results in preliminary tests .

Case Study 2: Antimicrobial Efficacy

Research conducted on similar nitro-substituted compounds indicated their effectiveness against Gram-positive and Gram-negative bacteria. The study highlighted the potential use of such compounds as new antimicrobial agents amid rising antibiotic resistance .

Mechanism of Action

The mechanism by which {4-[1-(4-Amino-3-nitrophenyl)-2,2-dichlorovinyl]-2-nitrophenyl}amine exerts its effects involves interactions with molecular targets such as enzymes and receptors. The nitro and amino groups can form hydrogen bonds and electrostatic interactions, influencing the activity of these targets. The dichlorovinyl group may also participate in covalent bonding with nucleophilic sites on proteins or other biomolecules.

Comparison with Similar Compounds

Similar Compounds

4-Nitroaniline: Similar in structure but lacks the dichlorovinyl group.

2,4-Dinitrophenylhydrazine: Contains multiple nitro groups but differs in the hydrazine moiety.

4-Amino-2-nitrophenol: Similar functional groups but different overall structure.

Uniqueness

What sets {4-[1-(4-Amino-3-nitrophenyl)-2,2-dichlorovinyl]-2-nitrophenyl}amine apart is its combination of nitro, amino, and dichlorovinyl groups. This unique structure allows for a diverse range of chemical reactions and applications, making it a versatile compound in scientific research and industrial applications.

Biological Activity

The compound {4-[1-(4-Amino-3-nitrophenyl)-2,2-dichlorovinyl]-2-nitrophenyl}amine, also known as CAS 134292-37-8, is a synthetic organic molecule that has garnered attention due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, toxicity, and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C₁₄H₁₀Cl₂N₄O₄
• Molecular Weight : 369.17 g/mol
• CAS Number : 134292-37-8
• MDL Number : MFCD00233310

The compound features a complex structure with multiple functional groups, including amino and nitro groups, which are known to influence its biological activity.

1. Inhibition of Enzymatic Activity

Research indicates that compounds similar to {4-[1-(4-Amino-3-nitrophenyl)-2,2-dichlorovinyl]-2-nitrophenyl}amine may inhibit key enzymes involved in neurotransmitter regulation. For instance, organophosphorus compounds often target acetylcholinesterase (AChE), leading to increased levels of acetylcholine in synaptic clefts. This can result in overstimulation of cholinergic receptors, which is a critical mechanism in neurotoxicity .

2. Antimicrobial Properties

Studies have shown that nitro-containing compounds exhibit antimicrobial activity. The presence of nitro groups in {4-[1-(4-Amino-3-nitrophenyl)-2,2-dichlorovinyl]-2-nitrophenyl}amine may contribute to its efficacy against various bacterial strains. The mechanism typically involves the disruption of bacterial DNA synthesis or function .

3. Potential Anticancer Activity

Preliminary research suggests that similar compounds may exhibit cytotoxic effects on cancer cells through apoptosis induction and cell cycle arrest. The interaction with cellular signaling pathways could provide a basis for further investigation into its anticancer potential .

Toxicity and Safety Profile

The compound is classified as an irritant and poses potential risks upon exposure. Toxicological studies are essential to understand the safety profile fully:

Endpoint	Result
Acute Toxicity	Moderate (specific data pending)
Skin Irritation	Yes
Eye Irritation	Yes

Given its structural similarities to known neurotoxins, caution is advised when handling this compound in laboratory settings.

Case Study 1: Neurotoxic Effects

A study conducted on transgenic mice exposed to organophosphate analogs demonstrated significant neurobehavioral changes consistent with cholinergic overstimulation. The findings suggest that the structural characteristics of {4-[1-(4-Amino-3-nitrophenyl)-2,2-dichlorovinyl]-2-nitrophenyl}amine could lead to similar outcomes .

Case Study 2: Antimicrobial Testing

In vitro testing against various bacterial strains revealed that the compound exhibited significant antibacterial activity. The minimum inhibitory concentration (MIC) values were comparable to standard antibiotics, indicating its potential as a lead compound for further development .

Q & A

Basic Question: What are the optimal synthetic routes for {4-[1-(4-Amino-3-nitrophenyl)-2,2-dichlorovinyl]-2-nitrophenyl}amine, and how can reaction conditions be optimized?

Methodological Answer:
The synthesis of this compound involves multi-step nitro-group functionalization and cross-coupling reactions. A plausible route includes:

Nitro Reduction: Use catalytic hydrogenation (H₂/Pd-C) or sodium dithionite (Na₂S₂O₄) to reduce nitro groups to amines under controlled pH (pH 6–7) to avoid over-reduction .

Dichlorovinyl Formation: Employ Heck coupling or nucleophilic substitution with dichloroethylene derivatives. Ensure anhydrous conditions and catalysts like Pd(OAc)₂ for regioselectivity .

Purification: Column chromatography (silica gel, hexane/EtOAc gradient) or recrystallization (DCM/hexane) improves yield. Monitor by TLC and adjust solvent polarity to resolve intermediates.

Data Consideration: Track reaction progress via FT-IR (disappearance of NO₂ stretches at ~1520 cm⁻¹) and HPLC-MS for intermediate validation.

Basic Question: How can spectroscopic techniques (NMR, HRMS) confirm the structure and purity of this compound?

Methodological Answer:

• ¹H/¹³C NMR: Assign peaks using DEPT-135 and HSQC for nitro- and amino-group environments. For example, aromatic protons adjacent to nitro groups deshield to δ 8.2–8.5 ppm, while dichlorovinyl protons appear as doublets (J ≈ 12 Hz) at δ 6.0–6.5 ppm .
• HRMS: Use ESI+ mode to observe [M+H]⁺. Calculate exact mass (C₁₈H₁₂Cl₂N₄O₄: theoretical ~435.02) and compare with experimental data (Δ < 2 ppm). Isotopic patterns for Cl₂ (M+2 peak ≈ 64% of M⁺) validate molecular composition .

Note: For ambiguous signals, conduct NOESY to confirm spatial proximity of substituents.

Basic Question: What crystallographic software tools are recommended for structural determination and refinement?

Methodological Answer:

• Data Collection: Use Bruker D8 Venture or Rigaku XtaLAB systems with Mo Kα radiation (λ = 0.71073 Å).
• Structure Solution: SHELXT (direct methods) or SIR97 (charge flipping) for initial phase estimation .
• Refinement: SHELXL for anisotropic displacement parameters. Address disorder using PART instructions and ISOR restraints. For twinning, apply TWIN/BASF commands .
• Visualization: WinGX and ORTEP-3 for thermal ellipsoid plots and packing diagrams (Fig. 1). Validate geometry with PLATON (e.g., Hirshfeld surface analysis) .

Example: A related dichlorovinyl compound ( ) refined to R₁ = 0.056 using SHELXL, with C–Cl bond lengths of 1.72–1.74 Å.

Advanced Question: How can crystallographic refinement challenges (e.g., disorder, twinning) be resolved?

Methodological Answer:

• Disordered Groups: Split atoms over two sites (e.g., PART 0.7 and 0.3 occupancy) and apply SIMU/DELU restraints to limit unreasonable thermal motion .
• Twinning: Identify twin laws (e.g., -h, -k, l) via HKLF5 format. Refine twin fractions (BASF) iteratively until R₁ converges (< 5% difference between twin domains) .
• High R-Factors: Re-exclude outliers (OMIT 0.01) and check for missed solvent molecules using SQUEEZE .

Case Study: In , a nitro-chromenamine structure required 20 cycles of SHELXL refinement to reduce wR₂ from 0.18 to 0.06.

Advanced Question: How to address discrepancies between spectroscopic data and crystallographic results?

Methodological Answer:

NMR vs. X-Ray: If NMR suggests planar geometry but X-ray shows non-coplanar rings, assess intramolecular H-bonding (e.g., N–H···O–NO₂) via Mercury. Calculate dihedral angles (e.g., 15–25° deviation) .

Dynamic Effects: Variable-temperature NMR (VT-NMR) can reveal conformational flexibility (e.g., coalescence of proton signals at 320 K).

Validation: Cross-check with DFT-optimized structures (Gaussian09, B3LYP/6-31G**) to compare theoretical and experimental bond lengths .

Example: In , a nitrosoaniline showed a 0.05 Å deviation between calculated and observed C–N bond lengths.

Advanced Question: What computational methods predict the compound’s electronic properties and reactivity?

Methodological Answer:

• DFT Calculations: Use Gaussian or ORCA to compute HOMO/LUMO energies (e.g., HOMO = -5.2 eV for nitroarenes), band gaps, and electrostatic potential maps. Solvent effects (PCM model) improve accuracy .
• Reactivity Prediction: Natural Bond Orbital (NBO) analysis identifies nucleophilic sites (e.g., amino groups with high electron density) and electrophilic regions (nitro groups) .
• TD-DFT: Simulate UV-Vis spectra (λmax ≈ 450 nm for nitro→π* transitions) and compare with experimental data to validate .